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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Sodium trifluoroacetate-¹³C₂ is a stable isotope-labeled compound used as an internal standard

in quantitative analyses such as NMR, GC-MS, or LC-MS, and as a tracer in metabolic

research.[1][2] Proper preparation of stock solutions is crucial for accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Sodium trifluoroacetate-¹³C₂ stock solutions.

Materials and Equipment:
Sodium trifluoroacetate-¹³C₂ (solid powder)

Analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Appropriate solvent (e.g., DMSO, Water, Ethanol, Methanol)

Vortex mixer

Centrifuge
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions:
Handle Sodium trifluoroacetate-¹³C₂ in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[3]

Avoid inhalation of the powder and contact with skin and eyes.[3]

In case of contact, rinse thoroughly with water.[3]

Review the Safety Data Sheet (SDS) before handling the compound. The compound is fatal

if swallowed.[3]

Experimental Protocol
This protocol outlines the steps to prepare a stock solution of Sodium trifluoroacetate-¹³C₂ at a

desired concentration.

1. Determination of Required Mass:

To prepare a stock solution of a specific concentration, calculate the required mass of Sodium

trifluoroacetate-¹³C₂ using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Molecular Weight of Sodium trifluoroacetate-¹³C₂: 137.99 g/mol [4][5]

Example Calculation for a 10 mM Stock Solution in 10 mL:

Concentration = 10 mM = 0.010 mol/L

Volume = 10 mL = 0.010 L

Mass (g) = 0.010 mol/L x 0.010 L x 137.99 g/mol = 0.013799 g = 13.8 mg

2. Preparation of the Stock Solution:
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a. Tare a clean, dry microcentrifuge tube or weighing paper on an analytical balance. b.

Carefully weigh the calculated amount of Sodium trifluoroacetate-¹³C₂ powder. c. Transfer the

weighed powder to a Class A volumetric flask of the desired volume. d. Add a portion of the

chosen solvent to the volumetric flask, approximately half of the final volume. e. Vortex the

solution until the solid is completely dissolved. If necessary, briefly centrifuge the vial to

dislodge any powder entrapped in the cap.[6] f. Once dissolved, add the solvent to the flask up

to the calibration mark. g. Invert the flask several times to ensure the solution is homogeneous.

Data Presentation
The following table summarizes the key quantitative data for Sodium trifluoroacetate-¹³C₂.

Property Value Source(s)

Molecular Weight 137.99 g/mol [4][5]

Appearance
White to off-white crystalline

powder
[2][4][7]

Purity >95% (HPLC) [5][8]

Solubility

Soluble in DMSO, Water

(H₂O), Ethanol, and Methanol

(Slightly).

[6][9]

Storage (Solid)

Long-term storage at 4°C is

recommended. May be stored

at room temperature for short

periods. The compound is

hygroscopic; store under an

inert atmosphere.

[6]

Storage (Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[9]

Diagrams
Experimental Workflow
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The following diagram illustrates the workflow for preparing a Sodium trifluoroacetate-¹³C₂

stock solution.

Preparation

Storage

Calculate Mass
(Concentration x Volume x MW)

Weigh Compound

Mass needed

Transfer to Volumetric Flask

Add Solvent & Dissolve

Fill to Final Volume

Mix Thoroughly

Aliquot Solution

Solution Ready

Store at -20°C or -80°C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing Sodium trifluoroacetate-¹³C₂ stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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